2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H19F3N4O3/c1-23-14(26)16(22-15(23)27)6-8-24(9-7-16)10-13(25)21-12-4-2-11(3-5-12)17(18,19)20/h2-5H,6-10H2,1H3,(H,21,25)(H,22,27)
• InChI Key: HBUJPFFGHQEHAN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)CC(=O)NC3=CC=C(C=C3)C(F)(F)F)NC1=O
• Molecular Formula: C17H19F3N4O3
• Molecular Weight: 384.35 g/mol

Description

2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H19F3N4O3 and its molecular weight is 384.359. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

1. Opioid Receptor Agonism and Potential Therapeutic Applications Research into compounds with a 1,3,8-triazaspiro[4.5]decan-4-one backbone, similar to the compound , has shown high affinity for the human ORL1 (orphanin FQ/nociceptin) receptor. Compounds such as 8-(5-methyl-1,2,3,4-tetrahydro-naphthalen-1-yl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one have been identified as high-affinity ligands, exhibiting full agonist behavior in biochemical assays. This suggests potential therapeutic applications in pain management, anxiety, and other neurological conditions, given the role of the ORL1 receptor in modulating pain and stress responses (Röver et al., 2000).

2. Antiviral Activity A series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, structurally analogous to the target compound, have been synthesized and evaluated for antiviral activity. Some derivatives showed strong activity against influenza A/H3N2 virus, indicating the potential of spirocyclic compounds in the development of new antiviral drugs (Apaydın et al., 2020).

3. Synthesis and Anxiolytic Properties Compounds with a triazaspiro[4.5]decan-4-one structure have been developed to act as selective agonists at the orphanin FQ (OFQ) receptor, demonstrating anxiolytic-like properties in vivo. This highlights their potential in treating anxiety disorders through novel mechanisms of action (Wichmann et al., 2000).

4. κ-Opioid Receptor Antagonism Research on compounds such as 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) showcases the diversity of applications for spirocyclic compounds. PF-04455242, a κ-opioid receptor antagonist, has shown potential in treating depression and addiction disorders, indicating the versatility of spiro compounds in addressing a wide range of CNS disorders (Grimwood et al., 2011).